8-[(3-acetyl-1H-pyrazol-5-yl)carbonyl]-2-(3-pyridinylmethyl)-2,8-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 8-(3-acetyl-1H-pyrazole-5-carbonyl)-2-(pyridin-3-ylmethyl)-2,8-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C21H25N5O3/c1-15(27)17-10-18(24-23-17)20(29)25-9-3-6-21(13-25)7-5-19(28)26(14-21)12-16-4-2-8-22-11-16/h2,4,8,10-11H,3,5-7,9,12-14H2,1H3,(H,23,24)
• InChI Key: CZYVIMKMNLBSTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NNC(=C1)C(=O)N2CCCC3(C2)CCC(=O)N(C3)CC4=CN=CC=C4
• Molecular Formula: C21H25N5O3
• Molecular Weight: 395.5 g/mol

Description

Synthesis Analysis

The synthesis of diazaspiro[5.5]undecane derivatives, similar to our compound of interest, often involves intramolecular spirocyclization of substituted pyridines. This process can be achieved through the in situ activation of the pyridine ring followed by the intramolecular addition of an attached β-dicarbonyl nucleophile, as demonstrated by Parameswarappa and Pigge (2011) in their synthesis of substituted 3,9-diazaspiro[5.5]undecanes (Parameswarappa & Pigge, 2011).

Molecular Structure Analysis

The molecular structure of compounds with a diazaspiro[5.5]undecane backbone can be elucidated through various spectroscopic techniques, including UV, IR, NMR, and X-ray crystallography. For example, Zhu (2011) successfully characterized the structure of a 3,9-di(1H-pyrrol-2-yl)-2,4,8,10-tetraazaspiro[5.5]undecane compound using single-crystal X-ray diffraction (Zhu, 2011).

Chemical Reactions and Properties

Diazaspiro[5.5]undecane derivatives can undergo various chemical reactions, including cycloadditions, ring transformations, and functional group modifications. Kuroyan et al. (1983) described the synthesis of 9-thia-1,4-diazaspiro[5.5]undecanes from 4-formyltetrahydrothiopyrans, showcasing the versatility of reactions involving the diazaspiro[5.5]undecane framework (Kuroyan, Sarkisyan, & Vartanyan, 1983).

Physical Properties Analysis

The physical properties of diazaspiro[5.5]undecane derivatives, such as solubility, melting point, and crystal structure, can be significantly influenced by their molecular structure and substituents. The crystal structure and thermodynamic properties of a 1,5-dioxaspiro[5.5] derivative were thoroughly studied by Zeng, Wang, and Zhang (2021), providing insights into the interactions that govern the compound's physical properties (Zeng, Wang, & Zhang, 2021).

Mechanism of Action

The mechanism of action is particularly relevant for compounds that have biological activity. It involves understanding how the compound interacts with biological systems to produce its effects.

Safety and Hazards

Safety and hazard information for a compound can include its toxicity, flammability, and any precautions that need to be taken when handling it.